Cas no 492-41-1 (L-(-)-Ephedrine)

L-(-)-Ephedrine structure

Product Name:L-(-)-Ephedrine

CAS No:492-41-1

Molecular Formula:C₉H₁₃NO

Molecular Weight:151.21

CID:37755

PubChem ID:10297

L-(-)-Ephedrine Properties

Names and Identifiers

- L-(-)-Ephedrine
- (1R,2S)-2-Amino-1-phenyl-1-propanol
- (1R,2S)-(-)-Norephedrine
- (1R,2S)-2-amino-1-phenylpropan-1-ol
- (1R,2S)-Norephedrine
- ***
- (-)-Norephedrin
- (-)-Norephedrine
- (-)-phenylpropanolamine
- (1R,2S)-2-amino-1-phenyl-propan-1-ol
- (1S,2R)-H2NCH(Me)CH(OH)Ph
- (R,S)-(-)-Norephedrine
- L-ERYTHRO-(1R,2S)-2-AMINO-1-PHENYLPROPAN-1-OL
- l-Norephedrine
- l-Phenylpropanolamine
- Mydriatin
- USAF CS-6
- KBioGR_001385
- Propadrine
- (1R,2S)-(-)-Norephedrine, 99%
- Phenylpropanolamin
- CHEBI:80680
- Spectrum2_000016
- Benzyl alcohol, alpha-(1-aminoethyl)-
- W-106029
- Phenylpropanolaminum [INN-Latin]
- R01BA01
- (1R,2S)- Norephedrine
- Spectrum4_000983
- Phenylfenesin
- erythro-2-Amino-1-phenyl-1-propanol
- 4-13-00-01875 (Beilstein Handbook Reference)
- dl-Phenylpropanolamine
- dl-alpha-(1-Aminoethyl)benzyl alcohol
- Phenylpropanolamine (INN)
- DB00397
- PHENYLPROPANOLAMINE [MART.]
- (1R,2S)-PHENYLPROPANOLAMINE
- Phenylpropanolaminum (INN-Latin)
- N0608
- EINECS 207-755-7
- Benzenemethanol, .alpha.-(1-aminoethyl)-, [R-(R*,S*)]-
- PHENYLPROPANOLAMINE [WHO-DD]
- Benzenemethanol, .alpha.-[(1S)-1-aminoethyl]-, (.alpha.R)-
- SCHEMBL152038
- KBio3_001778
- NSC17704
- NSC 9920
- NSC 17704
- UNII-57B9YG5Y1E
- D08368
- 1-Propanol, 2-amino-1-phenyl-, (-)-
- SELEGILINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- Benzenemethanol, .alpha.-((1S)-1-aminoethyl)-, (.alpha.R)-
- InChI=1/C9H13NO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9-/m0/s
- (R-(R*,S*))-alpha-(1-Aminoethyl)benzyl alcohol
- (1R,2S)-(-)-Phenylpropanolamine
- 33RU150WUN
- beta-hydroxyamphetamine
- PHENYLPROPANOLAMINE (MART.)
- NSC-9920
- Spectrum3_000889
- Phenylpropanolamina (INN-Spanish)
- (+/-)-Norephedrine
- Phenylpropanolamine [INN:BAN]
- NSC-17704
- dl-1-Phenyl-2-aminopropanol-1(ChemID)
- Phenylpropanolamina
- KBio2_001583
- CHEMBL136560
- DTXCID10820534
- PDSP2_001333
- 1-norephedrine
- SR-05000001534-1
- PHENYLPROPANOLAMINE [INN]
- KBio2_006719
- dl-alpha-Hydroxy-beta-aminopropylbenzene
- Phenylpropanolamine1534
- UNII-33RU150WUN
- PHENYLPROPANOLAMINE [MI]
- Benzyl alcohol, alpha-(1-aminoethyl)-, (-)-
- PPA [Nasal Decongestant]
- AKOS015891206
- SR-05000001534-2
- Benzenemethanol, alpha-(1-aminoethyl)-, (R*,S*)-
- phenylpropanolamine
- (+-)-Norephedrin
- 14838-15-4
- (-)-ERYTHRO-2-AMINO-2-METHYL-1-PHENYLETHANOL
- dl-1-Phenyl-2-aminopropanol-1
- EINECS 211-850-9
- 1-Propanol, 2-amino-1-phenyl-
- Benzenemethanol, alpha-((1S)-1-aminoethyl)-, (alphaR)-
- Phenylpropanolaminum
- Spectrum5_001156
- EINECS 238-900-2
- C07911
- SR-05000001534
- KBioSS_001583
- Mucron
- erythro-(1R,2S)-Norephedrine
- 1-(-)-ephedrine
- PHENYLPROPANOLAMINE, (-)-
- (1R, 2S)-(-)- norephedrine
- (R*,S*)-(+-)-alpha-(1-Aminoethyl)benzenemethanol
- dl-2-Amino-1-hydroxy-1-phenylpropane(ChemID)
- 492-41-1
- HMS2090P12
- Phenylpropanolamina [INN-Spanish]
- Benzyl alcohol,.alpha.-(1-aminoethyl)-
- PDSP1_001349
- 57B9YG5Y1E
- Spectrum_001103
- (1s,2r)-2-hydroxy-2-phenyl-1-methyl-1-aminoethane
- (1r, 2s)-(-)-norephedrine
- Q26840801
- (R*,S*)-(1)-alpha-(1-Aminoethyl)benzyl alcohol(ChemID)
- Super Odrinex
- Rhindecon
- PHENYLPROPANOLAMINE [VANDF]
- PPA (Nasal Decongestant)
- PHENYLPROPANOLAMINE [HSDB]
- SPBio_000051
- PHENYLPROPANOLAMINE, L-
- Phenylpropanolamine (VAN)
- (1R,2S)-(-)-2-Amino-1-phenyl-1-propanol
- BENZENEMETHANOL, alpha-(1-AMINOETHYL)-, (R*,S*)-, (+/-)
- Fansia
- WLN: ZY1&YQR -L
- 1S,2R-PHENYLPROPANOLAMINE HYDROCHLORIDE
- KBio2_004151
- Fansia (TN)
- DTXSID4023466
- AB01275538-01
- Benzenemethanol, alpha-(1-aminoethyl)-, (R*,S*)-(+-)-
- BENZENEMETHANOL, .ALPHA.-(1-AMINOETHYL)-, (R*,S*)-, (+/-)-
- Fenilpropanolamina [Italian]
- Fenilpropanolamina
- HSDB 6485
- DTXSID10889348
- (+-)-Norephedrine
- Rinexin
- NOREPHEDRINE, (-)-
- (+-)-Phenylpropanolamine
- CCG-214826
- Benzyl alcohol, alpha-(1-aminoethyl)-(ChemID)
- dl-2-Amino-1-hydroxy-1-phenylpropane
- PPA(ChemID)
- Benzenemethanol, alpha-((1R)-1-aminoethyl)-, (alphaS)-rel-
- Benzenemethanol, alpha-(1-aminoethyl)-, (R-(R*,S*))-
- (R*,S*)-(1)-alpha-(1-Aminoethyl)benzyl alcohol
- BRN 3196918
- +Expand
- MDL： MFCD00008079
- InChIKey： DLNKOYKMWOXYQA-CBAPKCEASA-N
- Inchi： InChI=1S/C9H13NO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7-,9-/m0/s1
- SMILES： C[C@@H]([C@@H](C1=CC=CC=C1)O)N

Computed Properties

Exact Mass: 151.10000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 151.099714038g/mol
Heavy Atom Count: 11
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 46.2Å²

Experimental Properties

LogP: 1.76750
PSA: 46.25000
Refractive Index: 1.5380 (estimate)
Boiling Point: 273.23°C (rough estimate)
Melting Point: 51-53 ºC
Flash Point: >230 °F
Color/Form: Not determined
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. May discolour on exposure to light.
Solubility: Not determined
pka: 9.958(at 10℃)
Specific Rotation: -41 º (c=7, 1M HCl)
Density: 1.0406 (rough estimate)

L-(-)-Ephedrine Security Information

RTECS：RC2275000
WGK Germany：3
Safety Term：S26
Safety Instruction： S26
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazard Statement： Harmful
Risk Phrases： R22;R36/37/38
FLUKA BRAND F CODES：3-8-10

L-(-)-Ephedrine Customs Data

HS CODE：2939440000
Customs Data：

China Customs Code:
2939440000

L-(-)-Ephedrine Synthesis

L-(-)-Ephedrine Suppliers

Hubei Jianchu Biological Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:492-41-1)

MR./MRS.:FANG YING ZI

Phone:13477038394

Email:langley1028@foxmail.com

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2. Concise racemic and highly enantioselective approaches to key intermediates for the syntheses of carbocyclic nucleosides and pseudo-ribofuranoses: formal syntheses of carbovir

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3. Mechanism and applications of lithium amide-induced asymmetric rearrangements of 4-substituted and 4,4-disubstituted cyclopentene oxides to cyclopentenols

David M. Hodgson,Andrew R. Gibbs,Michael G. B. Drew J. Chem. Soc. Perkin Trans. 1 1999 3579
4. Some enantioselective borane reductions of prochiral ketones catalysed by polymer-supported oxazaborolidines bound via the boron atom

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Cas no 492-41-1 (L-(-)-Ephedrine)

L-(-)-Ephedrine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-(-)-Ephedrine Security Information

L-(-)-Ephedrine Customs Data

China Customs Code:

L-(-)-Ephedrine Synthesis

L-(-)-Ephedrine Suppliers

L-(-)-Ephedrine Related Literature

492-41-1 (L-(-)-Ephedrine) Related Products